Cas no 1816283-70-1 (3-Bromo-2-(pentafluoroethyl)pyridine)

• Product Name: 3-Bromo-2-(pentafluoroethyl)pyridine
• CAS No: 1816283-70-1
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 4619713
• Update Time: 2025-06-09

3-Bromo-2-(pentafluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(pentafluoroethyl)pyridine
• Pyridine, 3-bromo-2-(1,1,2,2,2-pentafluoroethyl)-

• Inchi： 1S/C7H3BrF5N/c8-4-2-1-3-14-5(4)6(9,10)7(11,12)13/h1-3H
• InChI Key： RHNGHFXHVVJKCA-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(F)(F)F)=NC=CC=C1Br

Additional information on 3-Bromo-2-(pentafluoroethyl)pyridine

Recent Advances in the Application of 3-Bromo-2-(pentafluoroethyl)pyridine (CAS: 1816283-70-1) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-(pentafluoroethyl)pyridine (CAS: 1816283-70-1) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its role in facilitating the introduction of pentafluoroethyl groups into bioactive molecules, a modification known to enhance metabolic stability and lipophilicity.

One of the key areas of research involving 3-Bromo-2-(pentafluoroethyl)pyridine is its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of carbon-carbon and carbon-heteroatom bonds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of fluorinated analogs of known kinase inhibitors, leading to improved pharmacokinetic profiles. The study reported a 20% increase in bioavailability for the fluorinated derivatives compared to their non-fluorinated counterparts.

In addition to its synthetic utility, 3-Bromo-2-(pentafluoroethyl)pyridine has been investigated for its direct biological activity. Preliminary in vitro studies suggest that certain derivatives of this compound exhibit moderate inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. Researchers hypothesize that the electron-withdrawing nature of the pentafluoroethyl group may contribute to these observed effects by influencing the compound's interaction with cellular targets.

The safety profile and environmental impact of 3-Bromo-2-(pentafluoroethyl)pyridine have also been subjects of recent investigation. A 2024 regulatory assessment published in Chemical Research in Toxicology indicated that while the compound shows low acute toxicity in mammalian models, its persistence in the environment warrants careful consideration in large-scale applications. This has led to increased interest in developing greener synthetic routes for its production and more efficient methods for its degradation in environmental systems.

Looking forward, the unique properties of 3-Bromo-2-(pentafluoroethyl)pyridine position it as a valuable tool in the development of next-generation pharmaceuticals, particularly in areas requiring enhanced metabolic stability and membrane permeability. Ongoing research is exploring its potential in CNS drug development, where fluorinated compounds often demonstrate superior blood-brain barrier penetration. The compound's CAS number (1816283-70-1) has become increasingly prominent in patent applications, suggesting growing commercial interest in its applications.